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Compound of Interest

Compound Name: 5-Azacytosine-15N4

Cat. No.: B562667 Get Quote

Technical Support Center: 5-Azacytosine-15N4
This technical support center provides best practices for the handling, storage, and use of 5-
Azacytosine-15N4, a stable isotope-labeled version of 5-Azacytosine. The information

provided is also largely applicable to the related compound 5-Azacytidine (Aza-C), a

ribonucleoside containing 5-Azacytosine, which is more extensively studied.

Frequently Asked Questions (FAQs)
Q1: What is 5-Azacytosine-15N4 and what is its primary application?

A1: 5-Azacytosine-15N4 is a derivative of cytosine where the carbon atom at the 5th position

is replaced by a nitrogen atom, and all four nitrogen atoms in the triazine ring are the heavy

isotope 15N. It is a nucleoside analogue that functions as a DNA methyltransferase inhibitor.[1]

[2] Its primary applications in research are as a tracer or as an internal standard for quantitative

analysis by methods such as NMR or Mass Spectrometry (LC-MS, GC-MS).[1]

Q2: What are the recommended storage conditions for solid 5-Azacytosine-15N4?

A2: Solid 5-Azacytosine-15N4 should be stored in a tightly sealed container under an inert

atmosphere.[3] It is recommended to store it at refrigerated temperatures (-20°C) in a cool,

dark, and dry place.[4][5] The compound is sensitive to light and oxidation.[3][5]

Q3: How should I prepare stock solutions of 5-Azacytosine-15N4?
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A3: Stock solutions should be prepared fresh for each experiment due to the compound's

instability in aqueous solutions.[6] For long-term storage, dissolve the compound in DMSO.[7] A

researcher on a forum suggested that 5-Azacytidine can be stored in DMSO for up to 2 years

at -80°C.[7] When preparing aqueous solutions, use of a buffer at pH 6.5 may provide

maximum stability.[8]

Q4: What personal protective equipment (PPE) should be used when handling this compound?

A4: When handling 5-Azacytosine-15N4, it is crucial to wear appropriate personal protective

equipment. This includes safety glasses with side-shields, protective gloves, and impervious

clothing.[9][10] A suitable respirator should be used to avoid inhalation of dust.[11] All handling

of injectable antineoplastic drugs should be performed in a Class II laminar flow biological

safety cabinet.[11]

Q5: What is the stability of 5-Azacytosine-15N4 in aqueous solutions?

A5: 5-Azacytosine and its derivatives like 5-Azacytidine are very unstable in aqueous solutions.

[6] The degradation is dependent on pH and temperature, with the compound being moderately

stable in acidic solutions and decomposing quickly in alkaline media.[12] The degradation

process is complex and involves a reversible hydrolysis followed by an irreversible hydrolysis.

[6][13]
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of the compound

in aqueous solution.

Prepare fresh stock solutions

for each experiment.[6] If using

an aqueous stock, keep it on

ice and use it as quickly as

possible. For longer-term

storage, consider making

aliquots of a DMSO stock and

storing at -80°C.[7]

No observable effect on cells

Loss of compound activity due

to improper storage or

handling.

Ensure the solid compound

has been stored correctly in a

cool, dark, dry place.[4][5]

When preparing solutions,

avoid exposure to light and

high temperatures.[3][12]

Confirm the correct

concentration is being used.

Cell line resistance.

Some cell lines may be

resistant to the effects of 5-

Azacytosine.[14] Consider

using a different cell line or a

positive control to verify the

experimental setup.

Precipitation of the compound

in media

Low solubility in the chosen

solvent or media.

5-Azacytidine is soluble in a

mixture of acetic acid and

water (1:1 v/v) at 5 mg/ml and

in tissue culture medium at 1.2

mg/10 ml.[6] Ensure you are

not exceeding the solubility

limit. Gentle warming may

help, but be mindful of the

compound's temperature

sensitivity.
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Contamination of cultures
Non-sterile handling during

solution preparation.

Stock solutions should be

sterilized by filtration.[6] Always

use aseptic techniques when

preparing and adding the

compound to cell cultures.

Quantitative Data
Table 1: Stability of 5-Azacytidine in Aqueous Solutions

pH Temperature (°C)
Half-life / %
Potency Loss

Reference

7.4 (PBS) 50 90 minutes (half-life) [6]

6.5 50
Maximum stability

observed at this pH
[8]

Not Specified 30

10% loss of potency

within 80 minutes for a

6 x 10⁻⁴ M solution

[8]

Not Specified Room Temperature

10% loss in 2 to 3

hours in lactated

Ringer's solution

[6]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO

Precaution: Perform all steps in a certified chemical fume hood or a Class II biological safety

cabinet.[11] Wear appropriate PPE, including gloves, lab coat, and safety glasses.[9][10]

Weighing: Carefully weigh out the desired amount of solid 5-Azacytosine-15N4. For 1 ml of

a 10 mM stock solution of 5-Azacytosine-15N4 (MW: 116.06 g/mol ), you would need 1.16

mg.

Dissolving: Add the appropriate volume of sterile, anhydrous DMSO to the solid compound.
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Mixing: Vortex briefly until the solid is completely dissolved.

Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years has been suggested

for 5-Azacytidine).[7]

Protocol: Cell Treatment for Cytotoxicity Assay (e.g., MTT Assay)

Cell Seeding: Seed your cells of interest (e.g., a leukemia cell line) into a 96-well plate at a

predetermined density and allow them to adhere overnight.

Thawing Stock Solution: On the day of treatment, thaw an aliquot of the 5-Azacytosine-
15N4 DMSO stock solution. It is advisable to place it on ice after thawing.[7]

Serial Dilutions: Prepare serial dilutions of the compound in your complete cell culture

medium to achieve the desired final concentrations. Remember to include a vehicle control

(medium with the same concentration of DMSO as the highest treatment dose).

Cell Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of 5-Azacytosine-15N4.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

5% CO₂ incubator.

Assay: After the incubation period, perform your chosen cytotoxicity assay (e.g., MTT assay)

according to the manufacturer's instructions to determine cell viability. The half-maximal

inhibitory concentration (IC50) can then be calculated.
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Caption: Mechanism of action of 5-Azacytidine leading to apoptosis.
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Caption: Workflow for a cell-based cytotoxicity experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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